Cas no 6319-31-9 ( )

• Product Name: &nbsp
• CAS No: 6319-31-9
• MF: C₁₅H₂₃ClO
• MW: 254.795523881912
• CID: 959107
• PubChem ID: 232974
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,6-ditert-butyl-2-chloro-3-methylphenol
• 4,6-Di-tert-butyl-2-chlor-3-methyl-phenol
• 4,6-di-tert-butyl-2-chloro-3-methylphenol
• 4,6-di-tert-butyl-2-chloro-3-methyl-phenol
• AC1L5P2F
• AC1Q3L19
• AG-J-67156
• AR-1F8751
• CTK2F5136
• NSC31020
• DTXSID70283348
• NSC-31020
• 2-chloro-3-methyl-4,6-di-t-butylphenol
• 6319-31-9
• SCHEMBL10618591
•  

• Inchi： 1S/C15H23ClO/c1-9-10(14(2,3)4)8-11(15(5,6)7)13(17)12(9)16/h8,17H,1-7H3
• InChI Key： CIAHODRPDSCRPQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C)C(C)(C)C)C(C)(C)C)O

Computed Properties

• Exact Mass: 254.14389
• Monoisotopic Mass: 254.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 282.5°C at 760 mmHg
• Flash Point: 124.6°C
• Refractive Index: 1.51
• PSA: 20.23
• LogP: 4.94900